Cas no 1114871-04-3 (ethyl 4-{[(3,5-dimethoxyphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate)

• Product Name: ethyl 4-{[(3,5-dimethoxyphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate
• CAS No: 1114871-04-3
• MF: C₂₈H₂₆N₂O₆
• MW: 486.515847682953
• CID: 5387210
• Update Time: 2023-11-20

ethyl 4-{[(3,5-dimethoxyphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinecarboxylic acid, 4-[2-[(3,5-dimethoxyphenyl)amino]-2-oxoethoxy]-2-phenyl-, ethyl ester
• ethyl 4-{[(3,5-dimethoxyphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate

• Inchi： 1S/C28H26N2O6/c1-4-35-28(32)19-10-11-24-23(12-19)26(16-25(30-24)18-8-6-5-7-9-18)36-17-27(31)29-20-13-21(33-2)15-22(14-20)34-3/h5-16H,4,17H2,1-3H3,(H,29,31)
• InChI Key： CADZJCCVKPFIAM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(OCC)=O)=CC=2)C(OCC(NC2=CC(OC)=CC(OC)=C2)=O)=CC=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 486.179
• Monoisotopic Mass: 486.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines